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Compound of Interest

Compound Name: L002

Cat. No.: B103937 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the potent LSD1 inhibitor, L002 (also known as OG-L002), with

the CAS Number 1357302-64-7.

Personal Protective Equipment (PPE)
When handling L002, appropriate personal protective equipment is mandatory to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE.

Body Part
Personal Protective
Equipment

Specifications

Eyes
Safety glasses with side-

shields

Must be compliant with EN166

(EU) or NIOSH (US)

standards.

Hands
Compatible chemical-resistant

gloves

Skin and Body Laboratory coat
To be worn at all times in the

laboratory.
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Safe handling of L002 requires adherence to standard laboratory safety protocols to prevent

contact and inhalation.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that all necessary PPE is worn correctly. Prepare your

workspace by ensuring it is clean and uncluttered.

Weighing and Aliquoting:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound. Avoid

generating dust.

For creating solutions, slowly add the solvent to the compound.

Experimental Use:

When using L002 in experiments, maintain good laboratory hygiene.

Avoid direct contact with the skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation.

Place the waste in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Ensure the spill area is cleaned and decontaminated.
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Proper disposal of L002 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Segregation:

Collect all waste containing L002, including unused compound, contaminated

consumables (e.g., pipette tips, tubes), and spill cleanup materials, in a designated,

sealed, and clearly labeled hazardous waste container.

Labeling:

The waste container must be labeled with "Hazardous Waste" and the chemical name

"OG-L002".

Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials.

Disposal:

Dispose of the hazardous waste through an approved chemical waste disposal service,

following all local, state, and federal regulations. Do not dispose of L002 down the drain or

in the regular trash.

Workflow for Safe Handling and Disposal of L002
The following diagram illustrates the logical workflow for the safe handling and disposal of L002
in a laboratory setting.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for L002 (OG-
L002)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103937#personal-protective-equipment-for-handling-
l002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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